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Compound of Interest

Compound Name:
(3R)-3-amino-3-

cyclopropylpropanamide

Cat. No.: B15273933

Get Quote

In the realm of chemical research and drug development, the Chemical Abstracts Service

(CAS) number is a unique and unambiguous identifier for a specific substance. However,

researchers occasionally encounter a CAS number, such as 1604281-34-6, that yields no

information in public databases. This situation, while potentially frustrating, is not uncommon

and can arise for several reasons: the number may be very new, assigned to a proprietary

compound, or simply be the result of a typographical error. This guide provides a

comprehensive framework for navigating this challenge, using the query for CAS 1604281-34-6

as a practical case study. We will explore the systematic process of verifying a compound's

existence, the strategic considerations for sourcing it via custom synthesis, and the critical

steps for ensuring the quality and identity of a newly synthesized molecule.

Part 1: Verification and Preliminary Investigation of
an Unlisted Compound
The first crucial step when a CAS number cannot be found is a thorough verification and

investigation process. This foundational work can save significant time and resources.

Confirming the CAS Number
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Before proceeding, it is imperative to double-check the CAS number for any typographical

errors. A single misplaced digit can lead to a fruitless search. Ensure the number has been

transcribed correctly from its original source.

Comprehensive Database Search
A systematic search across multiple, authoritative chemical databases is the next logical step. It

is advisable to query several databases as their content and update cycles can vary. Key

databases include:

SciFinder-n: A comprehensive database of chemical information provided by the Chemical

Abstracts Service (CAS).

Reaxys: A database of chemical reactions, substance properties, and associated literature.

PubChem: A public database of chemical molecules and their activities against biological

assays.

If searches in these primary databases are inconclusive, expanding the search to other

platforms such as ChemSpider and the NIH's Substance Registry System (SRS) is

recommended.

Exploring Patent and Scientific Literature
If a compound is novel or part of a recent discovery, it may be described in patent applications

or scientific journals before it is indexed in chemical databases. Therefore, a thorough search

of the following is essential:

Patent Databases: Google Patents, the United States Patent and Trademark Office

(USPTO), and the European Patent Office (Espacenet) are critical resources. Searching for

keywords related to the suspected chemical class or its potential application can sometimes

reveal the compound's structure and synthesis.

Scientific Literature Databases: Scopus, Web of Science, and Google Scholar should be

searched for any mention of the compound or related structures.
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Part 2: The Custom Synthesis Pathway for Novel
Compounds
When it is determined that a compound is not commercially available, custom synthesis

becomes the primary route for acquisition. This process requires careful planning and vetting of

potential partners.

Identifying and Selecting a Custom Synthesis Vendor
Choosing the right custom synthesis provider is critical to the success of your research. Key

criteria for selection include:

Scientific Expertise: Does the company have experience in the relevant area of chemistry?

Production Scale: Can they produce the required quantity, from milligrams for initial

screening to kilograms for later-stage development?

Quality Control: What analytical techniques do they use to ensure the identity and purity of

the final product?

Communication and Project Management: Is there a dedicated point of contact? Do they

provide regular updates?

Confidentiality: A non-disclosure agreement (NDA) is standard practice to protect your

intellectual property.

The Quotation Process
To obtain an accurate quote for custom synthesis, you will need to provide the vendor with a

comprehensive information package, including:

Chemical Structure: A clear and accurate representation of the target molecule.

Desired Quantity: The amount of the compound needed.

Purity Specifications: The required purity level, typically determined by HPLC or other

relevant analytical methods.
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Analytical Requirements: Any specific analytical data you require for quality control (e.g., ¹H

NMR, ¹³C NMR, Mass Spectrometry, HPLC).

Known Synthesis Routes: If you have identified a synthesis route from the literature or

patents, providing this can expedite the process and potentially reduce costs.

Part 3: Quality Control and Validation of a Custom-
Synthesized Compound
Upon receiving a custom-synthesized compound, it is the researcher's responsibility to verify its

identity and purity. This is accomplished by carefully reviewing the analytical data provided by

the supplier and, if necessary, performing in-house analysis.

The Certificate of Analysis (CoA)
The Certificate of Analysis is a critical document that summarizes the quality control testing

performed on the synthesized compound. It should be reviewed meticulously.
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Parameter Description What to Look For

Compound Name and CAS

No.

The chemical name and, if

available, the CAS number of

the compound.

Ensure this matches your

target compound.

Lot Number

A unique identifier for the

specific batch of the

compound.

Important for traceability.

Molecular Formula and Weight
The chemical formula and

calculated molecular weight.

A basic check for the correct

compound.

Appearance

A description of the physical

state and color of the

compound.

Should be consistent with

expectations for the

compound.

Purity (by HPLC/GC)

The purity of the compound as

determined by High-

Performance Liquid

Chromatography or Gas

Chromatography.

The purity should meet or

exceed the specifications you

provided. Look for the absence

of significant impurity peaks.

Identity Confirmation

Data from analytical

techniques that confirm the

chemical structure.

This typically includes ¹H NMR,

¹³C NMR, and Mass

Spectrometry data. The data

should be consistent with the

expected structure.

Date of Analysis
The date the quality control

testing was performed.
Ensures the data is recent.

Signature of Analyst
The signature of the person

who performed the analysis.
Provides accountability.

Interpreting Analytical Data
A fundamental understanding of common analytical techniques is essential for validating a

custom-synthesized compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15273933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed

information about the structure of a molecule. The number of signals, their chemical shifts,

and their splitting patterns in a ¹H NMR spectrum should be consistent with the number and

types of protons in the molecule. Similarly, the ¹³C NMR spectrum should show the correct

number of carbon signals.

Mass Spectrometry (MS): MS provides the molecular weight of the compound. The observed

molecular ion peak should match the calculated molecular weight of the target structure.

High-resolution mass spectrometry (HRMS) can provide a highly accurate mass that can

further confirm the elemental composition.

High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of

a compound. A pure compound will typically show a single major peak. The area of this peak

relative to the total area of all peaks gives the purity of the sample.

Part 4: Workflow for Sourcing an Unlisted Chemical
Compound
The following diagram illustrates the decision-making process for a researcher when faced with

an unlisted CAS number.

Caption: Decision workflow for sourcing an unlisted chemical compound.

Conclusion
While the initial query for suppliers of CAS 1604281-34-6 did not yield a direct answer, it has

provided an opportunity to outline a critical and often overlooked aspect of chemical research:

the process of sourcing and validating novel or unlisted compounds. By following a systematic

approach of verification, exploring custom synthesis options, and rigorously evaluating the

quality of the resulting material, researchers can confidently and efficiently acquire the

necessary molecules to advance their scientific endeavors. This guide serves as a roadmap for

navigating the complexities of chemical procurement in the cutting-edge of research and

development.
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CAS (Chemical Abstracts Service): A division of the American Chemical Society and the

provider of SciFinder. [Link]

Elsevier's Reaxys: A comprehensive database for chemical information. [Link]

National Center for Biotechnology Information's PubChem: A public database of chemical

information. [Link]

United States Patent and Trademark Office (USPTO): A federal agency for granting U.S.

patents and registering trademarks. [Link]

Google Patents: A search engine from Google that indexes patents and patent applic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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